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Compound of Interest

Compound Name: 2-Bromo-3,5-dinitrobenzoic acid

Cat. No.: B047378

Technical Support Center: 2-Bromo-3,5-
dinitrobenzoic acid

This guide provides essential safety information, handling procedures, and emergency
troubleshooting for researchers, scientists, and drug development professionals working with 2-
Bromo-3,5-dinitrobenzoic acid. The following sections offer detailed protocols, frequently
asked questions, and clear visual workflows to ensure safe and effective experimentation.

Data Presentation: Chemical and Physical Properties

The following table summarizes the key quantitative data for 2-Bromo-3,5-dinitrobenzoic
acid.
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Property Value Reference
Molecular Formula C7H3BrN20s6 [1112]
Molecular Weight 291.01 g/mol [11[2][3]
CAS Number 116529-60-3 [3]
Appearance Solid [2]

Melting Point 213 °C [3]

Boiling Point (Predicted)

382.6 £42.0 °C

[3]

Density (Predicted)

2.051 g/cm3

[3]

Hazard Identification and GHS Classification

This compound is classified as hazardous.[4][5] Adherence to safety guidelines is critical.

GHS Classification

Hazard Statement

Precautionary Codes

Skin Corrosion/Irritation

(Category 2)

H315: Causes skin irritation.[1]
[6]

P264, P280, P302+P352,
P332+P317, P362+P364

Serious Eye Damage/Eye

Irritation (Category 2A)

H319: Causes serious eye
irritation.[1][6]

P264, P280,
P305+P351+P338,
P337+P317

Specific Target Organ Toxicity
— Single Exposure (Category
3), Respiratory Tract Irritation

H335: May cause respiratory
irritation.[1][6]

P261, P271, P304+P340,
P319, P403+P233, P405

Troubleshooting Guides and FAQs

This section addresses specific issues and questions that may arise during the handling and

use of 2-Bromo-3,5-dinitrobenzoic acid.

General Handling and Storage

Q1: What are the primary hazards | should be aware of when working with this chemical?
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Al: The primary hazards are skin irritation, serious eye irritation, and potential respiratory
irritation.[1][6] It is crucial to avoid direct contact and inhalation of the dust.[7]

Q2: What Personal Protective Equipment (PPE) is mandatory for handling 2-Bromo-3,5-
dinitrobenzoic acid?

A2: You must wear protective gloves, safety glasses with side-shields or goggles, and a lab
coat.[8] If there is a risk of generating dust, use a full-face respirator with an appropriate
particulate filter (e.g., P2 type).[9] All PPE should be selected based on a thorough risk
assessment.

Q3: How should | properly store this chemical?

A3: Store the compound in a tightly closed, original container in a cool, dry, and well-ventilated
area.[10] It should be stored locked up and away from incompatible materials and foodstuff
containers.[11]

Q4: What substances are incompatible with 2-Bromo-3,5-dinitrobenzoic acid?

A4: Avoid contact with strong oxidizing agents.[10] Aromatic nitro compounds can react
vigorously or even explosively with reducing agents, alkalies, or when heated.[5]

Emergency and First Aid

Q5: I've spilled a small amount of the solid on my lab bench. What is the correct cleanup
procedure?

A5: For a minor spill, first, ensure the area is well-ventilated and restrict access to non-essential
personnel.[12] Wearing your full PPE, gently sweep or vacuum the solid material into a
suitable, labeled container for disposal. Avoid creating dust.[7] Clean the affected area with
soap and water. Report the spill to your laboratory's safety officer.[12]

Q6: | think I may have inhaled some of the dust. What should | do?

A6: Immediately move to fresh air.[8] If you feel unwell or experience respiratory irritation, seek
medical attention and call a POISON CENTER or physician.[8]
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Q7: The compound came into contact with my skin or eyes. What are the immediate first aid
steps?

A7:

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes.[8] Remove any contaminated clothing and wash it before reuse. If skin irritation
occurs or persists, seek medical attention.[8]

o Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15
minutes, holding the eyelids open.[8] If you wear contact lenses, remove them if it is safe
and easy to do so, and continue rinsing. Seek immediate medical attention from an
ophthalmologist.

Q8: How should I dispose of waste containing 2-Bromo-3,5-dinitrobenzoic acid?

A8: All waste material must be disposed of in accordance with local, state, and federal
regulations.[5] Dispose of the contents and container at an approved waste disposal plant. Do
not mix with other waste and handle uncleaned containers as you would the product itself.

Experimental Protocols
Protocol 1: Safe Weighing and Handling of Solid 2-
Bromo-3,5-dinitrobenzoic acid

» Preparation: Before handling, ensure you are in a well-ventilated area, preferably within a
chemical fume hood.[10] Confirm that an emergency eyewash station and safety shower are
accessible.[5]

o PPE Confirmation: Don appropriate PPE, including chemical-resistant gloves, a lab coat, and
chemical safety goggles.[9] If significant dust is anticipated, a respirator is required.

o Weighing: Use a spatula to carefully transfer the desired amount of the solid from its storage
container to a weighing vessel. Perform this action slowly to minimize dust generation.

o Container Sealing: Once the desired amount is weighed, securely close the primary storage
container.[11]
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o Post-Handling: After completing your work, wash your hands and any exposed skin
thoroughly with soap and water.[8] Clean the weighing area and any equipment used.

o Storage: Return the sealed container to its designated locked storage location.

Protocol 2: Emergency Response for a Small-Scale Spill

o Alert Personnel: Immediately notify others in the immediate vicinity of the spill.[12]
 |solate Area: Evacuate all non-essential personnel from the spill area.[12]

o Ventilation: Ensure the area is well-ventilated, using a fume hood if the spill is contained
within it.[12]

e Don PPE: If not already wearing it, put on your full PPE (gloves, goggles, lab coat, and if
necessary, a respirator).

e Containment & Cleanup:
o Gently cover the spill with an inert absorbent material if available.

o Carefully sweep the solid material into a designated, clearly labeled waste container.[4]
Avoid any actions that could generate dust.

o Do not allow the spilled material to enter drains.
o Decontamination: Thoroughly clean the spill surface with soap and water.

» Disposal: Dispose of the waste container and any contaminated cleaning materials
according to institutional and regulatory guidelines.[5]

e Reporting: Document the incident and report it to your supervisor and the appropriate safety
officer.[12]

Visual Workflows and Diagrams
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Personal Protective Equipment (PPE) Decision Workflow.
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Exposure Event Occurs
/ Exposure Type \
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Inhalation Skin Contact Eye Contact

) 1. Wash with soap and water for 15+ min. 1. Rinse with water for 15+ min.
1. Move to fresh air.

2. Seek medical attention if unwell.

2. Remove contaminated clothing. 2. Remove contact lenses if possible.
3. Seek medical help if irritation persists. 3. Seek IMMEDIATE medical attention.

Click to download full resolution via product page

Emergency First Aid Response Flowchart.
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Small-Scale Spill Cleanup Procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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